Cas no 89585-04-6 (Boronic acid, (2-methylpentyl)-)

• Product Name: Boronic acid, (2-methylpentyl)-
• CAS No: 89585-04-6
• MF: C₆H₁₅BO₂
• MW: 129.993102312088
• CID: 595742
• PubChem ID: 4188607
• Update Time: 2025-04-19

Boronic acid, (2-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (2-methylpentyl)-
• 2-methylpentylboronic acid
• (2-Methylpentyl)boronic acid
• 89585-04-6
• AKOS013012685
• DTXSID10400532

• Inchi： 1S/C6H15BO2/c1-3-4-6(2)5-7(8)9/h6,8-9H,3-5H2,1-2H3
• InChI Key： FYDSTEQOOILTOM-UHFFFAOYSA-N
• SMILES： OB(CC(C)CCC)O

Computed Properties

• Exact Mass: 130.117
• Monoisotopic Mass: 130.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46000
• LogP: 0.89540